Cas no 638140-39-3 (2-(4-tert-butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole)

2-(4-tert-Butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole is a benzodiazole derivative featuring a tert-butylphenoxy and methoxyphenyl substituent, which enhances its stability and solubility in organic matrices. This compound is of interest in materials science and organic synthesis due to its structural rigidity and potential as an intermediate for functionalized heterocycles. The tert-butyl group improves steric hindrance, while the methoxyphenyl moiety contributes to electronic modulation, making it suitable for applications requiring tailored photophysical or coordination properties. Its well-defined molecular architecture allows for precise modifications, facilitating use in advanced chemical research and specialty material development.

2-(4-tert-butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole structure

638140-39-3 structure

Product Name:2-(4-tert-butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole

CAS No:638140-39-3

MF:C₂₆H₂₈N₂O₂

MW:400.512726783752

CID:5932219

PubChem ID:3634748

Update Time:2025-10-13

2-(4-tert-butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

- 2-(4-tert-butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole
- 2-((4-(tert-butyl)phenoxy)methyl)-1-(4-methoxybenzyl)-1H-benzo[d]imidazole
- 1H-Benzimidazole, 2-[[4-(1,1-dimethylethyl)phenoxy]methyl]-1-[(4-methoxyphenyl)methyl]-
- AKOS001139106
- F1343-0034
- 638140-39-3
- 2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]benzimidazole
- 2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole
- Inchi： 1S/C26H28N2O2/c1-26(2,3)20-11-15-22(16-12-20)30-18-25-27-23-7-5-6-8-24(23)28(25)17-19-9-13-21(29-4)14-10-19/h5-16H,17-18H2,1-4H3
- InChI Key： UJLRJOJUHFTLLA-UHFFFAOYSA-N
- SMILES： C1(COC2=CC=C(C(C)(C)C)C=C2)N(CC2=CC=C(OC)C=C2)C2=CC=CC=C2N=1

Computed Properties

Exact Mass: 400.215078140g/mol
Monoisotopic Mass: 400.215078140g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 30
Rotatable Bond Count: 7
Complexity: 518
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.2
Topological Polar Surface Area: 36.3Å²

Experimental Properties

Density: 1.09±0.1 g/cm3(Predicted)
Boiling Point: 591.7±50.0 °C(Predicted)
pka: 4.73±0.10(Predicted)

2-(4-tert-butylphenoxy)methyl-1-(4-methoxyphenyl)methyl-1H-1,3-benzodiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1343-0034-2μmol	2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole	638140-39-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1343-0034-5μmol	2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole	638140-39-3	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1343-0034-10μmol	2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole	638140-39-3	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1343-0034-20μmol	2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole	638140-39-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1343-0034-1mg	2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole	638140-39-3	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1343-0034-2mg	2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole	638140-39-3	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1343-0034-3mg	2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole	638140-39-3	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1343-0034-4mg	2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole	638140-39-3	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1343-0034-5mg	2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole	638140-39-3	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1343-0034-10mg	2-[(4-tert-butylphenoxy)methyl]-1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole	638140-39-3	90%+	10mg	$79.0	2023-05-17